Cas no 75618-41-6 (2,3-Dichloro-6-nitrobenzaldehyde)

2,3-Dichloro-6-nitrobenzaldehyde is a halogenated nitrobenzaldehyde derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its distinct structure, featuring both chloro and nitro substituents on the aromatic ring, enhances its reactivity in electrophilic and nucleophilic substitution reactions. This compound is particularly valuable in the synthesis of heterocyclic compounds and agrochemicals due to its ability to act as a versatile building block. The electron-withdrawing nitro group further facilitates condensation and cyclization reactions. With high purity and stability under standard conditions, it is a reliable reagent for research and industrial applications requiring precise functionalization of aromatic systems.
2,3-Dichloro-6-nitrobenzaldehyde structure
75618-41-6 structure
Product Name:2,3-Dichloro-6-nitrobenzaldehyde
CAS No:75618-41-6
MF:C7H3Cl2NO3
MW:220.009619951248
MDL:MFCD06090840
CID:562349
PubChem ID:11218271
Update Time:2025-06-09

2,3-Dichloro-6-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,3-dichloro-6-nitro-
    • 2,3-DICHLORO-6-NITROBENZALDEHYDE
    • 2,3-Dichlor-6-nitro-benzaldehyd
    • 2,3-dichloro-6-nitro-benzaldehyde
    • Benzaldehyde,2,3-dichloro-6-nitro
    • WIYQPLPGNFOLGH-UHFFFAOYSA-N
    • AT21892
    • AKOS003346165
    • LS-07297
    • Z1269214746
    • Benzaldehyde,2,3-dichloro-6-nitro-
    • 75618-41-6
    • MFCD06090840
    • CS-0210686
    • EN300-3062523
    • SCHEMBL272834
    • DTXSID90459088
    • 3A6FKF5ADP
    • 2,3-Dichloro-6-nitrobenzaldehyde
    • MDL: MFCD06090840
    • Inchi: 1S/C7H3Cl2NO3/c8-5-1-2-6(10(12)13)4(3-11)7(5)9/h1-3H
    • InChI Key: WIYQPLPGNFOLGH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1C=O)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 218.94900
  • Monoisotopic Mass: 218.9489983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Density: 1.607±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 86.5 ºC (ethanol )
  • Solubility: Almost insoluble (0.022 g/l) (25 º C),
  • PSA: 62.89000
  • LogP: 3.23730

2,3-Dichloro-6-nitrobenzaldehyde Pricemore >>

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